2-Amino-5-(4-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-(4-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H12N2O2/c1-8-2-4-9(5-3-8)10-6-11(13(16)17)12(14)15-7-10/h2-7H,1H3,(H2,14,15)(H,16,17)
• InChI Key: JODFDYJBLILBMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID10686930
• Molecular Weight: 228.25 g/mol
• CAS RN: 1261988-21-9

Description

2-Amino-5-(4-methylphenyl)nicotinic acid (2AMPN) is a compound that is widely used in scientific research due to its unique properties and potential applications. 2AMPN has a wide range of applications in biochemistry, pharmacology, and drug development, and has been studied extensively in recent years.

Scientific Research Applications

2-Amino-5-(4-methylphenyl)nicotinic acid, 95% has a wide range of applications in scientific research, including drug discovery and development, biochemistry, and pharmacology. 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% is often used as a model compound for the study of drug-receptor interactions, as it has a high affinity for several drug targets, such as the serotonin transporter and the muscarinic acetylcholine receptor. 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% is also used to study the effects of drugs on the nervous system, as it has been shown to modulate the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine.

Mechanism of Action

2-Amino-5-(4-methylphenyl)nicotinic acid, 95% binds to several drug targets, including the serotonin transporter and the muscarinic acetylcholine receptor. The binding of 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% to these targets results in a conformational change in the receptor, which results in the activation of the receptor. This activation triggers a cascade of biochemical and physiological responses, which can lead to a variety of effects, including the modulation of neurotransmitter release and the regulation of neuronal excitability.
Biochemical and Physiological Effects
2-Amino-5-(4-methylphenyl)nicotinic acid, 95% has been shown to modulate the release of several neurotransmitters, including serotonin, dopamine, and norepinephrine. The release of these neurotransmitters is important for a variety of physiological processes, such as mood regulation, cognitive function, and motor control. 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% has also been shown to modulate the activity of several enzymes, including monoamine oxidase and catechol-O-methyltransferase, which are involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

2-Amino-5-(4-methylphenyl)nicotinic acid, 95% is a highly potent compound, which makes it an ideal compound for use in laboratory experiments. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% is also highly toxic, and must be handled with caution.

Future Directions

Due to its unique properties, 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% has a wide range of potential applications in scientific research. Future research should focus on exploring the effects of 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% on other drug targets, as well as its potential use in drug development. Additionally, further research should be conducted to explore the mechanism of action of 2-Amino-5-(4-methylphenyl)nicotinic acid, 95%, and to better understand its biochemical and physiological effects. Finally, future research should also focus on developing safer and more effective methods for synthesizing 2-Amino-5-(4-methylphenyl)nicotinic acid, 95%.

Synthesis Methods

2-Amino-5-(4-methylphenyl)nicotinic acid, 95% can be synthesized through a variety of methods, including the reaction of 4-methylpyridine and 2-amino-5-nitrophenol, or the reaction of 4-methylpyridine and 2-amino-5-chlorophenol. The reaction of 4-methylpyridine and 2-amino-5-nitrophenol yields 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% in a yield of 95%, while the reaction of 4-methylpyridine and 2-amino-5-chlorophenol yields 2-Amino-5-(4-methylphenyl)nicotinic acid, 95% in a yield of 85%.